3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid

• IUPAC Name: 3-[1-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)ethylideneamino]propanoic acid
• InChI: InChI=1S/C13H19NO4/c1-8(14-5-4-11(17)18)12-9(15)6-13(2,3)7-10(12)16/h15H,4-7H2,1-3H3,(H,17,18)
• InChI Key: BYGZEPKWUOYKRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=NCCC(=O)O)C1=C(CC(CC1=O)(C)C)O
• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol

Description

3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid (DMEPA) is a non-proteinogenic amino acid that has been studied extensively in recent years due to its unique properties and potential applications. It is a cyclic, heterocyclic carboxylic acid and is a structural isomer of the amino acid glycine. DMEPA has been found to have a variety of biological and biochemical properties, making it of interest to researchers in both the pharmaceutical and biotechnology industries.

Mechanism of Action

The mechanism of action of 3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid is not well understood, but it is believed to act as an inhibitor of certain enzymes. Specifically, this compound has been found to inhibit the activity of an enzyme called cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. Additionally, this compound has been found to inhibit the activity of an enzyme called nitric oxide synthase, which is involved in the production of nitric oxide, a molecule that plays an important role in inflammation and other biological processes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. For example, this compound has been found to have antimicrobial and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of infectious diseases. Additionally, this compound has been found to have an inhibitory effect on the activity of cytochrome P450 and nitric oxide synthase, suggesting that it may have potential applications in the treatment of certain metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid in laboratory experiments is its stability. This compound is highly stable under a variety of conditions, including high temperatures and acidic or basic pH levels. Additionally, this compound is relatively inexpensive and easy to obtain, making it an ideal compound for laboratory experiments. However, one of the main limitations of using this compound in laboratory experiments is its relatively low solubility in aqueous solutions. Therefore, it is important to use solvents that are compatible with this compound in order to ensure that the compound is properly dissolved.

Future Directions

Given the potential applications of 3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid in the pharmaceutical and biotechnology industries, there are a number of future directions for research. For example, further research is needed to better understand the mechanism of action of this compound and to identify new potential therapeutic applications. Additionally, further research is needed to improve the solubility of this compound in aqueous solutions, as this would make it easier to use in laboratory experiments. Finally, research is needed to investigate the potential toxicity of this compound and to identify any potential side effects.

Synthesis Methods

3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid can be synthesized by a variety of methods. The most common method is the reaction of a carboxylic acid with an amine. This reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and produces an amide product. Other methods, such as the reaction of an ester with an amine, can also be used to synthesize this compound.

Scientific Research Applications

3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid has been studied extensively in recent years due to its potential applications in the pharmaceutical and biotechnology industries. This compound has been found to have a variety of biological and biochemical properties, making it of interest to researchers. For example, this compound has been found to have antimicrobial and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of infectious diseases. Additionally, this compound has been used as a precursor for the synthesis of various drugs, including antifungal and antiviral agents.